9-(4-methoxyphenyl)-1-methyl-3-[(E)-3-phenylprop-2-enyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 9-(4-methoxyphenyl)-1-methyl-3-[(E)-3-phenylprop-2-enyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C25H25N5O3/c1-27-22-21(23(31)30(25(27)32)15-6-10-18-8-4-3-5-9-18)29-17-7-16-28(24(29)26-22)19-11-13-20(33-2)14-12-19/h3-6,8-14H,7,15-17H2,1-2H3/b10-6+
• InChI Key: JDSHLXKSOPGZRP-UXBLZVDNSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CC=CC3=CC=CC=C3)N4CCCN(C4=N2)C5=CC=C(C=C5)OC
• Isomeric SMILES: CN1C2=C(C(=O)N(C1=O)C/C=C/C3=CC=CC=C3)N4CCCN(C4=N2)C5=CC=C(C=C5)OC
• Molecular Formula: C25H25N5O3
• Molecular Weight: 443.5 g/mol
• CAS No.: 873076-17-6

Description

9-(4-methoxyphenyl)-1-methyl-3-[(E)-3-phenylprop-2-enyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C25H25N5O3 and its molecular weight is 443.507. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure Analysis

The crystal structure of a closely related compound, 9-(4-methoxyphenyl)-3,3-dimethyl-10-(4-methylphenyl)-1,2,3,4,5,6,7,8,9,10-decahydroacridin-1,8-dione, was analyzed using X-ray diffraction. This analysis revealed interesting conformations within its structure, such as the boat conformation of the central pyridine ring and the half-chair conformation of the outer six-membered ring. This study contributes to the understanding of molecular structures and their interactions in crystal forms (Wang, Zhang, Li, Wu, & Yao, 2011).

Pharmaceutical Research

A thieno[2,3-d]pyrimidine-2,4-dione derivative bearing a p-methoxyureidophenyl moiety at the 6-position was discovered as a highly potent and orally active non-peptide antagonist for the human luteinizing hormone-releasing hormone (LHRH) receptor. This compound demonstrated high binding affinity and potent in vitro antagonistic activity, indicating its potential in therapeutic applications for sex-hormone-dependent diseases (Sasaki et al., 2003).

Synthesis of Novel Compounds

New [c,d]-fused purinediones, including 2-substituted 9-methyl-4,5-dihydro-6H,8H-pyrimido-[1,2,3-cd]purine-8,10(9H)-diones, were synthesized, demonstrating the versatility of such compounds in creating novel molecules for further study in various fields of chemistry (Šimo, Rybár, & Alföldi, 1995).

Liquid Crystal Research

Aryl esters of laterally substituted 5-pyrimidinecarboxylic acids were synthesized and their liquid crystal properties examined. The study showed that compounds containing methyl and methoxy groups in the lateral position exhibited nematic liquid crystal properties, highlighting the potential applications of these compounds in materials science (Mikhaleva, 2003).

Tautomerism Studies

A study on the tautomerism of purines and pyrimidines, including derivatives similar to 9-(4-methoxyphenyl)-1-methyl-3-[(E)-3-phenylprop-2-enyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione, provided insights into their ionization and methylation reactions. This research has implications for understanding the biological and genetic roles of these compounds (Rahat, Bergmann, & Tamir, 1974).